Cas no 121432-05-1 (Methanone,cyclopropyl-1H-1,2,4-triazol-1-yl-)

• Product name: Methanone,cyclopropyl-1H-1,2,4-triazol-1-yl-
• CAS No: 121432-05-1
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 133318
• PubChem ID: 14362058

Methanone,cyclopropyl-1H-1,2,4-triazol-1-yl- Chemical and Physical Properties

Names and Identifiers

• Methanone,cyclopropyl-1H-1,2,4-triazol-1-yl-
• 1H-1,2,4-Triazole,1-(cyclopropylcarbonyl)-(9CI)
• cyclopropyl(1,2,4-triazol-1-yl)methanone
• 121432-05-1
• cyclopropyl(1H-1,2,4-triazol-1-yl)methanone

• Inchi： InChI=1S/C6H7N3O/c10-6(5-1-2-5)9-4-7-3-8-9/h3-5H,1-2H2
• InChI Key： YGSIVQOXOMZTQW-UHFFFAOYSA-N
• SMILES： N1C=NN(C(C2CC2)=O)C=1

Computed Properties

• Exact Mass: 137.05901
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78